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Compound of Interest

Compound Name: Prosaptide Tx14(A)

Cat. No.: B13388100 Get Quote

This document provides critical safety and logistical information for the proper handling and

disposal of Prosaptide Tx14(A), a prosaposin-derived peptide used in laboratory research.

The following guidelines are intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Product Identification
Product Name: Prosaptide Tx14(A)[1]

Synonyms: Prosaposin-derived 14-mer Peptide TX14(A)[2]

CAS Number: 196391-82-9[1][3]

Molecular Formula: C₆₉H₁₁₀N₁₆O₂₆[1][3]

Molecular Weight: 1579.70 g/mol [1]

Hazard Identification
According to available Safety Data Sheets (SDS), Prosaptide Tx14(A) is not classified as a

hazardous substance or mixture under the Globally Harmonized System (GHS)[1][2]. However,

standard precautionary measures for handling chemicals should always be followed[2].

NFPA Ratings (scale 0-4):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13388100?utm_src=pdf-interest
https://www.benchchem.com/product/b13388100?utm_src=pdf-body
https://www.benchchem.com/product/b13388100?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-P1342/Prosaptide-Tx14-A-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/33935m.pdf
https://file.medchemexpress.com/batch_PDF/HY-P1342/Prosaptide-Tx14-A-SDS-MedChemExpress.pdf
https://www.rndsystems.com/products/prosaptide-tx14-a_5151
https://file.medchemexpress.com/batch_PDF/HY-P1342/Prosaptide-Tx14-A-SDS-MedChemExpress.pdf
https://www.rndsystems.com/products/prosaptide-tx14-a_5151
https://file.medchemexpress.com/batch_PDF/HY-P1342/Prosaptide-Tx14-A-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b13388100?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-P1342/Prosaptide-Tx14-A-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/33935m.pdf
https://cdn.caymanchem.com/cdn/msds/33935m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13388100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Health: 0

Fire: 0

Reactivity: 0[2]

Safe Handling and Personal Protective Equipment (PPE)
While Prosaptide Tx14(A) is not classified as hazardous, adherence to standard laboratory

safety protocols is essential.

Engineering Controls: Use in a well-ventilated area. Appropriate exhaust ventilation should

be used to avoid dust and aerosol formation[1].

Personal Protective Equipment:

Eye/Face Protection: Wear safety glasses or goggles.

Skin Protection: Wear protective gloves and a lab coat. Although the product is generally

not found to irritate the skin, direct contact should be avoided[2].

Respiratory Protection: Not generally required. If dust or aerosols are generated, use

appropriate respiratory protection[2].

Hygiene Measures: Follow the usual precautionary measures for handling chemicals. Avoid

inhalation, and contact with eyes and skin[1][2].

First Aid Measures
In case of exposure, follow these first-aid guidelines:

After Inhalation: Move the individual to fresh air. If breathing is difficult, provide

cardiopulmonary resuscitation (CPR). Seek medical attention[1].

After Skin Contact: Rinse the affected area thoroughly with large amounts of water. Remove

contaminated clothing and shoes. If irritation persists, consult a physician[1].
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After Eye Contact: Immediately flush eyes with plenty of water for several minutes, removing

contact lenses if present. Seek prompt medical attention[1][2].

After Swallowing: Wash out the mouth with water. Do NOT induce vomiting. Call a

physician[1].

Spills and Accidental Release
In the event of a spill:

Avoid breathing vapors, mist, dust, or gas.[1]

Evacuate personnel to a safe area.[1]

Prevent further leakage or spillage if safe to do so. Keep the product away from drains and

water courses[1].

For solid spills: Pick up mechanically[2].

For liquid spills: Absorb the solution with a finely-powdered liquid-binding material such as

diatomite or universal binders[1].

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Dispose of contaminated material according to the disposal procedures outlined below.[1]

Storage Procedures
Storage Temperature: Store at -20°C[3].

Stock Solution Stability:

-80°C: Up to 6 months[4].

-20°C: Up to 1 month[4].

Storage Conditions: Keep in a sealed container, away from moisture[4].
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Disposal Procedures
The disposal of Prosaptide Tx14(A) and its contaminated packaging must be conducted in

accordance with all prevailing country, federal, state, and local regulations[1].

General Guidelines:

Product Disposal: Dispose of the substance in accordance with institutional and

governmental regulations for non-hazardous chemical waste.

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

product itself, following all applicable regulations[1].

Environmental Precautions: Do not allow the product to enter sewers or surface and ground

water[2].

Step-by-Step Disposal Protocol:

Consult Local Regulations: Before beginning any disposal process, consult your institution's

Environmental Health and Safety (EHS) office and review all applicable federal, state, and

local regulations.

Prepare for Disposal:

For unused solid material, ensure it is in a clearly labeled, sealed container.

For solutions, absorb the liquid with an inert material like vermiculite, dry sand, or earth.

Waste Collection:

Place the contained solid waste or absorbed liquid waste into a designated chemical

waste container.

Do not mix with other incompatible waste streams.

Labeling: Clearly label the waste container with the contents, including the name

"Prosaptide Tx14(A)" and any solvents used.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b13388100?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-P1342/Prosaptide-Tx14-A-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-P1342/Prosaptide-Tx14-A-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/33935m.pdf
https://www.benchchem.com/product/b13388100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13388100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arrange for Pickup: Contact your institution's EHS or a licensed chemical waste disposal

company to arrange for the collection and disposal of the waste.

Biological Activity and Signaling Pathway
Prosaptide Tx14(A) is a potent agonist for the G-protein coupled receptors GPR37L1 and

GPR37, with EC₅₀ values of 5 nM and 7 nM, respectively[3][4]. It stimulates signaling through

pertussis toxin-sensitive G proteins and increases the phosphorylation of ERK1 and ERK2 in

Schwann cells[3][4]. This activity promotes myelin lipid synthesis and enhances cell survival,

making it a neuroprotective and glioprotective factor[3].
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Caption: Prosaptide Tx14(A) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. rndsystems.com [rndsystems.com]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for
Prosaptide Tx14(A)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13388100#prosaptide-tx14-a-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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